molecular formula C12H15N3O2 B8439397 5-(2,5-dimethyl-pyrrol-1-yl)-2-methyl-2H-pyrazole-3-carboxylic acid methyl ester

5-(2,5-dimethyl-pyrrol-1-yl)-2-methyl-2H-pyrazole-3-carboxylic acid methyl ester

Cat. No.: B8439397
M. Wt: 233.27 g/mol
InChI Key: ODXZEACVTGFQMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(2,5-dimethyl-pyrrol-1-yl)-2-methyl-2H-pyrazole-3-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C12H15N3O2 and its molecular weight is 233.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H15N3O2

Molecular Weight

233.27 g/mol

IUPAC Name

methyl 5-(2,5-dimethylpyrrol-1-yl)-2-methylpyrazole-3-carboxylate

InChI

InChI=1S/C12H15N3O2/c1-8-5-6-9(2)15(8)11-7-10(12(16)17-4)14(3)13-11/h5-7H,1-4H3

InChI Key

ODXZEACVTGFQMO-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(N1C2=NN(C(=C2)C(=O)OC)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-(2,5-dimethyl-pyrrol-1-yl)-1-methyl-1H-pyrazole (Intermediate 7, 0.56 g, 3.21 mmol) (Intermediate 7) in tetrahydrofuran (26.8 mL) cooled to −78° C. was treated dropwise with a 2.5M solution of n-butyllithium in hexanes (1.44 mL, 3.60 mmol). The reaction was stirred at −78° C. for 1.5 h. After this time, the reaction was treated dropwise with methyl chloroformate (0.28 mL, 3.63 mmol). After this time, the cooling bath was removed. The reaction continued to stir for 1 h, at which time the reaction was concentrated in vacuo. The residue was then partitioned between water (100 mL) and diethyl ether (3×75 mL). The organics were dried over sodium sulfate, filtered, and concentrated in vacuo. Silica gel column chromatography (ISCO, 40 g, 5-10% ethyl acetate/hexanes) afforded 5-(2,5-dimethyl-pyrrol-1-yl)-2-methyl-2H-pyrazole-3-carboxylic acid methyl ester (0.33 g, 44%) as an off-white solid; ES+-HRMS m/e calcd for C12H15N3O2 [M+H+] 234.1237, found 234.1237.
Quantity
0.56 g
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reactant
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26.8 mL
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solvent
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solution
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[Compound]
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hexanes
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1.44 mL
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0.28 mL
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reactant
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